In cellulo protein labelling with Ru-conjugate for luminescence imaging and bioorthogonal photocatalysis†

Chemical Communications Pub Date: 2015-09-24 DOI: 10.1039/C5CC05405B

Abstract

Labelling of proteins with a luminescent ruthenium complex enables the direct visualization and photocatalytic reduction of aryl azide in live cells. The confinement of catalysis to the labeled proteins was visualized using an azide-based immolative linker releasing a precipitating dye.

Graphical abstract: In cellulo protein labelling with Ru-conjugate for luminescence imaging and bioorthogonal photocatalysis
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